Cas no 52888-72-9 (5-(tert-butyl)-2-hydroxybenzoic acid methyl ester)

• Product Name: 5-(tert-butyl)-2-hydroxybenzoic acid methyl ester
• CAS No: 52888-72-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 2736880
• PubChem ID: 8167164
• Update Time: 2025-09-26

5-(tert-butyl)-2-hydroxybenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(tert-butyl)-2-hydroxybenzoic acid methyl ester
• methyl 5-tert-butyl-2-hydroxybenzoate; methyl 5-tert-butylsalicylate; 5-tert-butyl-2-hydroxy-benzoic acid methyl ester; 5-tert-Butyl-2-hydroxy-benzoesaeure-methylester
• DB-172403
• AE-641/00362014
• methyl 5-(tert-butyl)-2-hydroxybenzoate
• Methyl 5-tert-butyl-2-hydroxybenzoate, AldrichCPR
• Methyl5-(tert-butyl)-2-hydroxybenzoate
• methyl 5-tert-butyl-2-hydroxybenzoate
• DDERNNBGPTTXMY-UHFFFAOYSA-N
• F84539
• SCHEMBL648753
• 52888-72-9

• Inchi： 1S/C12H16O3/c1-12(2,3)8-5-6-10(13)9(7-8)11(14)15-4/h5-7,13H,1-4H3
• InChI Key： DDERNNBGPTTXMY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)C(C)(C)C

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.47630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters